Cas no 109306-94-7 (Benzamide,4-amino-N-(2,6-dimethylphenyl)-3,5-dimethyl-)

• Product Name: Benzamide,4-amino-N-(2,6-dimethylphenyl)-3,5-dimethyl-
• CAS No: 109306-94-7
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 155950
• PubChem ID: 131012
• Update Time: 2025-04-19

Benzamide,4-amino-N-(2,6-dimethylphenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,4-amino-N-(2,6-dimethylphenyl)-3,5-dimethyl-
• 4-Amino-N-(2,6-dimethylphenyl)-3,5-dimethylbenzamide
• LY201409
• AKOS040748798
• DTXSID80148873
• 109306-94-7
• SCHEMBL10401521
• LY-201409
• CHEMBL45879
• LY 201409
• Benzamide, 4-amino-N-(2,6-dimethylphenyl)-3,5-dimethyl-

• Inchi： 1S/C17H20N2O/c1-10-6-5-7-11(2)16(10)19-17(20)14-8-12(3)15(18)13(4)9-14/h5-9H,18H2,1-4H3,(H,19,20)
• InChI Key： ZSXGPMMRFFQFCH-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C(=C(C)C=1)N)NC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 268.1577
• Monoisotopic Mass: 268.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 387.7°Cat760mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.634
• PSA: 55.12
• LogP: 4.40890